Cas no 76937-78-5 (3-Indoleacetic acid-d)

3-Indoleacetic acid-d structure
3-Indoleacetic acid-d structure
Product Name:3-Indoleacetic acid-d
CAS No:76937-78-5
MF:C10H9NO2
MW:180.214771032333
CID:562780
PubChem ID:54301591
Update Time:2025-04-19

3-Indoleacetic acid-d Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2,4,5,6,7-d5-3-aceticacid
    • INDOLE-3-ACETIC ACID-2H5
    • 3-Indoleacetic acid-d
    • INDOLE-2,4,5,6,7-D5-3-ACETIC ACID
    • Indole-3-acetic acid-D5
    • 3-IAA-D5
    • 3-Indoleacetic acid-D5
    • HY-18569S
    • CS-0128587
    • [(2,4,5,6,7-~2~H_5_)-1H-Indol-3-yl]acetic acid
    • D98707
    • 2-[(2,4,5,6,7-?H?)-1H-indol-3-yl]acetic acid
    • Indole-2,4,5,6,7-d5-3-acetic acid, 98 atom % D, 98% (CP)
    • SCHEMBL1332218
    • MS-22958
    • DTXSID90710429
    • 76937-78-5
    • 2-(2,4,5,6,7-pentadeuterio-1H-indol-3-yl)acetic acid
    • 3-Indolylacetic acid-d5
    • 1H-Indole-3-acetic acid D5 (indole-2,4,5,6,7-D5); 1H-Indole-2,4,5,6,7-d5-3-acetic acid; 2-(2,4,5,6,7-Pentadeuterio-1H-indol-3-yl)acetic acid; 2-(3-Indolyl-2,4,5,6,7-d5)acetic acid; 3-Indolylacetic acid-d5
    • DB-297661
    • 1ST24053D5
    • Inchi: 1S/C10H9NO2/c12-10(13)5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6,11H,5H2,(H,12,13)/i1D,2D,3D,4D,6D
    • InChI Key: SEOVTRFCIGRIMH-SNOLXCFTSA-N
    • SMILES: OC(CC1=C([2H])NC2C([2H])=C([2H])C([2H])=C([2H])C1=2)=O

Computed Properties

  • Exact Mass: 180.095
  • Monoisotopic Mass: 180.095
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.1A^2

Experimental Properties

  • Melting Point: 165-169 °C(lit.)

3-Indoleacetic acid-d Security Information

3-Indoleacetic acid-d Pricemore >>

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